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Cat. No.: B1668934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Acid Brown 14 for

dyeing wool and nylon fibers. The protocols outlined below are based on established principles

of acid dyeing and are intended to serve as a starting point for laboratory-scale applications.

Optimization of specific parameters may be necessary to achieve desired results based on the

characteristics of the substrate and specific experimental goals.

Introduction
Acid Brown 14, a water-soluble anionic dye, is effective for dyeing protein fibers like wool and

silk, as well as synthetic polyamides such as nylon.[1][2] The dyeing mechanism relies on the

formation of ionic bonds between the negatively charged sulfonic acid groups of the dye

molecules and the positively charged amino groups present in the fibers under acidic

conditions.[3][4][5] This strong interaction results in dyeings with good wash fastness.[1] The

control of dye concentration, pH, temperature, and dyeing time is crucial for achieving optimal

color yield, levelness, and fastness properties.[6][7]

Quantitative Data Summary
The following tables summarize the recommended starting concentrations and key dyeing

parameters for wool and nylon. It is important to note that the optimal concentration of Acid
Brown 14 may vary and should be determined empirically for specific applications.
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Table 1: Recommended Dyeing Parameters for Wool

Parameter Recommended Value Notes

Acid Brown 14 Concentration 1.0 - 4.0% (on weight of fabric)

Start with 2% for medium

shades and adjust as needed.

[8][9]

pH 4.0 - 6.0

An ideal pH of around 4.0 is

often recommended for wool.

[10][11]

Dyeing Temperature 85 - 95°C (185 - 203°F)
Maintain a temperature just

below boiling.[9][12]

Dyeing Time 30 - 60 minutes
Longer times may be required

for deeper shades.[13]

Liquor Ratio 20:1 to 50:1

The ratio of the weight of the

dye bath to the weight of the

fabric.

Auxiliaries Acetic acid or formic acid To maintain the acidic pH.

Glauber's salt (Sodium Sulfate)
Leveling agent to promote

even dye uptake.

Table 2: Recommended Dyeing Parameters for Nylon
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Parameter Recommended Value Notes

Acid Brown 14 Concentration 0.5 - 3.0% (on weight of fabric)

Nylon generally requires a

lower concentration than wool

for similar shades.[14]

pH 4.5 - 6.0 (for level dyeing)

For high dye exhaustion, a

lower pH of 3.5 - 4.5 can be

used.[12][15]

Dyeing Temperature 95 - 100°C (203 - 212°F)
The temperature should be

raised gradually.[6]

Dyeing Time 30 - 60 minutes
Ensure sufficient time for dye

penetration and fixation.[16]

Liquor Ratio 20:1 to 50:1

Auxiliaries
Acetic acid or ammonium

sulfate

To control and maintain the

pH.[15]

Leveling agent To ensure uniform dyeing.[15]

Experimental Protocols
General Preparation

Fabric Scouring: Before dyeing, it is essential to scour the wool or nylon fabric to remove any

impurities, oils, or sizes that could interfere with dye uptake. This can be done by washing

the fabric in a solution of a non-ionic detergent at 60-70°C for 30 minutes, followed by

thorough rinsing with water.[14]

Dye Stock Solution Preparation: Prepare a stock solution of Acid Brown 14 (e.g., 1% w/v)

by dissolving the dye powder in distilled water. Gentle heating may be required to ensure

complete dissolution.

Exhaust Dyeing Protocol for Wool
Set up the Dyebath: In a suitable dyeing vessel, prepare the dyebath with the required

amount of water to achieve the desired liquor ratio.
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Add Auxiliaries: Add Glauber's salt (e.g., 5-10% on weight of fabric) to the dyebath and stir

until dissolved.

Adjust pH: Adjust the pH of the dyebath to the desired value (e.g., pH 4.5-5.5) using a dilute

solution of acetic acid.

Introduce Fabric: Immerse the pre-wetted and scoured wool fabric into the dyebath at a

starting temperature of approximately 40°C.

Add Dye: Gradually add the calculated amount of the Acid Brown 14 stock solution to the

dyebath.

Temperature Ramp: Raise the temperature of the dyebath to 90-95°C at a rate of 1-2°C per

minute.

Dyeing: Maintain the temperature for 30-60 minutes, with occasional gentle stirring to ensure

even dyeing.

Cooling and Rinsing: After dyeing, allow the dyebath to cool down gradually. Remove the

fabric and rinse it thoroughly with cold water until the water runs clear.

Washing: Wash the dyed fabric with a non-ionic detergent at 40-50°C for 15 minutes to

remove any unfixed dye.

Drying: Squeeze out excess water and air-dry the fabric away from direct sunlight.

Exhaust Dyeing Protocol for Nylon
Set up the Dyebath: Prepare the dyebath in a dyeing vessel with the appropriate amount of

water for the desired liquor ratio.

Add Auxiliaries: Add a leveling agent (e.g., 1-2% on weight of fabric) to the dyebath.

Adjust pH: Adjust the pH of the dyebath to the target range (e.g., pH 5.0-6.0) using

ammonium sulfate or a dilute solution of acetic acid.

Introduce Fabric: Immerse the pre-wetted and scoured nylon fabric into the dyebath at a

starting temperature of about 50°C.
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Add Dye: Add the calculated amount of the Acid Brown 14 stock solution to the dyebath.

Temperature Ramp: Gradually increase the temperature of the dyebath to 98-100°C at a rate

of 1.5°C per minute.

Dyeing: Hold the temperature for 45-60 minutes, ensuring the fabric is fully submerged and

agitated gently.

Cooling and Rinsing: After the dyeing period, cool the dyebath slowly. Remove the nylon

fabric and rinse with cold water until the rinse water is clear.

Washing: Perform a wash with a non-ionic detergent at 60°C for 15 minutes.

Drying: Gently squeeze the fabric and allow it to air dry.

Mandatory Visualizations
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Caption: General workflow for the exhaust dyeing of wool and nylon with Acid Brown 14.
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Caption: Simplified mechanism of Acid Brown 14 dyeing on wool and nylon fibers.

Evaluation of Dyeing Performance
Determination of Dye Uptake (% Exhaustion)
The percentage of dye exhausted from the dyebath and taken up by the fabric can be

determined spectrophotometrically.

Initial Absorbance (A₀): Before adding the fabric, take an aliquot of the well-mixed dyebath

and measure its absorbance at the wavelength of maximum absorption (λmax) for Acid
Brown 14 using a UV-Vis spectrophotometer.

Final Absorbance (A₁): After the dyeing process is complete, take another aliquot from the

cooled dyebath and measure its absorbance at the same λmax.

Calculation: The percentage of dye exhaustion (%E) can be calculated using the following

formula:

%E = [(A₀ - A₁) / A₀] x 100

Where:

A₀ = Initial absorbance of the dyebath
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A₁ = Final absorbance of the dyebath

Colorfastness Testing
The fastness properties of the dyed fabrics should be evaluated to determine the durability of

the coloration. Standardized test methods should be followed.

Colorfastness to Washing: This test assesses the resistance of the color to laundering. A

common standard is ISO 105-C06.[5] The test involves washing the dyed sample in contact

with a multi-fiber strip in a soap or detergent solution under specified conditions of

temperature and time. The change in color of the sample and the staining of the adjacent

fibers are evaluated using grey scales.[5]

Colorfastness to Rubbing (Crocking): This test determines the amount of color transferred

from the surface of the dyed fabric to another surface by rubbing. The standard test method

is ISO 105-X12.[1] A dry and a wet white cotton cloth are rubbed against the dyed sample

using a crockmeter. The degree of staining on the white cloths is assessed with a grey scale.

[1]

Colorfastness to Light: This test measures the resistance of the dye to fading upon exposure

to light. ISO 105-B02 is a widely used standard.[1] The dyed sample is exposed to a

controlled artificial light source that simulates natural daylight. The fading of the sample is

compared to a set of blue wool standards that have known lightfastness ratings.[4]

Colorfastness to Perspiration: This test evaluates the resistance of the dye to the action of

human perspiration. The standard method is ISO 105-E04.[1] The dyed sample is treated

with two different solutions simulating acidic and alkaline perspiration, placed in contact with

a multi-fiber strip, and subjected to pressure and heat. The color change and staining are

then evaluated.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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